S-METHYLMETHIONINE

• CAS No.: 13065-25-3
• Product Name: S-METHYLMETHIONINE
• Molecular Formula: C6H14NO2S+
• Molecular Weight: 164.25 g/mol
• IUPAC Name: (3-amino-3-carboxypropyl)-dimethylsulfanium
• Standard InChI: InChI=1S/C6H13NO2S/c1-10(2)4-3-5(7)6(8)9/h5H,3-4,7H2,1-2H3/p+1
• Standard InChIKey: YDBYJHTYSHBBAU-UHFFFAOYSA-O
• SMILES: C[S+](C)CCC(C(=O)O)N
• Canonical SMILES: C[S+](C)CCC(C(=O)O)N
• Melting Point: 139°C(decomposition)
• Physical Description: Solid
• Description: S-Methylmethionine, also known as vitamin u, belongs to the class of organic compounds known as methionine and derivatives. Methionine and derivatives are compounds containing methionine or a derivative thereof resulting from reaction of methionine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. S-Methylmethionine exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, S-methylmethionine is primarily located in the cytoplasm. Outside of the human body, S-methylmethionine can be found in a number of food items such as wax gourd, common cabbage, peppermint, and orange bell pepper. This makes S-methylmethionine a potential biomarker for the consumption of these food products.; A vitamin found in green vegetables. It is used in the treatment of peptic ulcers, colitis, and gastritis and has an effect on secretory, acid-forming, and enzymatic functions of the intestinal tract.
• Synonyms: Chloride, Methionine Methylsulfonium; Chloride, Methylmethioninesulfonium; Methionine Methylsulfonium Chloride; Methylmethionine; Methylmethionine Sulfonium Chloride; Methylmethioninesulfonium Chloride; Methylsulfonium Chloride, Methionine; S Methylmethionine; S-Methylmethionine; Sulfonium, ((3S)-3-Amino-3-Carboxypropyl)Dimethyl-, Inner Salt; Vitamin U
• PubChem Compound: 458
• Last Modified: Nov 11 2021